2-[(3-Methoxybenzyl)amino]-5-nitrobenzonitrile
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Description
Scientific Research Applications
- 2-[(3-Methoxybenzyl)amino]-5-nitrobenzonitrile serves as a valuable tool in proteomics studies. Researchers use it to investigate protein structure, function, and interactions. Its ability to modify proteins or peptides aids in understanding cellular processes and disease mechanisms .
- In chemical biology, this compound plays a role in elucidating biological pathways. By selectively targeting specific proteins or enzymes, researchers can study their functions and develop potential therapeutic interventions. The nitrile group in the molecule may participate in bioconjugation reactions or probe protein activity .
- Medicinal chemists explore the potential of 2-[(3-Methoxybenzyl)amino]-5-nitrobenzonitrile as a scaffold for drug design. Modifications to its structure could yield novel compounds with improved pharmacological properties. Researchers investigate its interactions with biological targets, aiming for therapeutic applications .
- The nitrobenzonitrile moiety suggests potential anticancer activity. Researchers study its effects on cancer cell lines, assessing cytotoxicity, apoptosis induction, and inhibition of tumor growth. Structural modifications may enhance its selectivity against cancer cells .
- Chemists employ this compound as a building block in organic synthesis. Its versatile reactivity allows for the creation of more complex molecules. By incorporating it into synthetic pathways, researchers can access diverse chemical structures for further investigation .
- Investigating the fate of 2-[(3-Methoxybenzyl)amino]-5-nitrobenzonitrile within living organisms is crucial. Researchers analyze its absorption, distribution, metabolism, and excretion (ADME) properties. Understanding its pharmacokinetics informs drug development and safety assessments .
Proteomics Research
Chemical Biology
Medicinal Chemistry
Anticancer Research
Organic Synthesis
Pharmacokinetics and Metabolism Studies
properties
IUPAC Name |
2-[(3-methoxyphenyl)methylamino]-5-nitrobenzonitrile |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H13N3O3/c1-21-14-4-2-3-11(7-14)10-17-15-6-5-13(18(19)20)8-12(15)9-16/h2-8,17H,10H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TWQAJSVIHMCROE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)CNC2=C(C=C(C=C2)[N+](=O)[O-])C#N |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H13N3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.28 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[(3-Methoxybenzyl)amino]-5-nitrobenzonitrile |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.